![molecular formula C17H15N3O3S B2436936 2-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 868370-41-6](/img/structure/B2436936.png)
2-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide, also known as MTTB, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. MTTB is a benzothiazole derivative that exhibits a variety of biological activities, including anti-inflammatory and anti-tumor effects.
Scientific Research Applications
- Thiazole derivatives exhibit pesticidal properties. Researchers have explored the potential of this compound as an agrochemical or pesticide to protect crops from pests and diseases. Further studies could focus on optimizing its efficacy and safety for agricultural use .
- Thiazoles find applications in industrial processes such as rubber vulcanization, liquid crystals, and catalysts. Investigating the role of this compound in these contexts could lead to innovative industrial applications .
- Thiazoles are used as sensitizers in photographic materials. Understanding how this specific compound enhances light sensitivity in photographic films or papers could be valuable for photography and imaging industries .
- Thiazole-containing compounds exhibit diverse biological activities:
- Thiazole moieties are present in natural products like vitamin B and penicillin. Researchers could explore the synthesis of similar natural compounds using this compound as a building block .
- Given its structural features and biological activities, this compound could serve as a starting point for designing new drugs. Computational studies and molecular modeling may reveal its interactions with specific targets .
Agrochemicals and Pesticides
Industrial Applications
Photographic Sensitizers
Pharmaceutical and Biological Activities
Natural Product Synthesis
Drug Design and Discovery
properties
IUPAC Name |
2-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S/c1-10-8-9-11(2)15-14(10)19(3)17(24-15)18-16(21)12-6-4-5-7-13(12)20(22)23/h4-9H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJUPDYEQLUZHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=NC(=O)C3=CC=CC=C3[N+](=O)[O-])N2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-nitro-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.